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Compound of Interest

Compound Name: 2-Mesitylenesulfonyl chloride

Cat. No.: B1662060 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the nuclear magnetic resonance (NMR)

and infrared (IR) spectral data for 2-Mesitylenesulfonyl chloride (also known as 2,4,6-

trimethylbenzenesulfonyl chloride). The information presented herein is intended to support

research, development, and quality control activities involving this compound. This guide

includes tabulated spectral data, detailed experimental protocols for data acquisition, and a

visual representation of the analytical workflow.

Spectral Data Presentation
The following tables summarize the key quantitative data obtained from the 1H NMR, 13C

NMR, and IR spectroscopic analyses of 2-Mesitylenesulfonyl chloride.

Nuclear Magnetic Resonance (NMR) Data
Table 1: 1H NMR Spectral Data of 2-Mesitylenesulfonyl Chloride

Chemical Shift
(ppm)

Multiplicity Integration Assignment

7.01 s 2H Aromatic CH

2.66 s 6H ortho-CH3

2.34 s 3H para-CH3
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Solvent: Chloroform-d (CDCl3) Reference: Tetramethylsilane (TMS)

Table 2: 13C NMR Spectral Data of 2-Mesitylenesulfonyl Chloride[1]

Chemical Shift (ppm) Assignment

144.6 C-S

142.8 para-C

132.0 ortho-C

131.7 meta-C

22.8 ortho-CH3

21.2 para-CH3

Solvent: Chloroform-d (CDCl3)[1] Reference: Tetramethylsilane (TMS)[1]

Infrared (IR) Spectroscopy Data
Table 3: Key IR Absorption Bands of 2-Mesitylenesulfonyl Chloride

Wavenumber (cm-1) Assignment

1388 Asymmetric SO2 stretch[2]

1169 Symmetric SO2 stretch[2]

700 SO2 scissoring[2]

665 SO2 wagging[2]

558 SO2 rocking[2]

Sample Preparation: Attenuated Total Reflectance (ATR) or Capillary Cell (Melt)[3]

Experimental Protocols
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The following sections detail the methodologies for acquiring the NMR and IR spectra of 2-
Mesitylenesulfonyl chloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To obtain high-resolution 1H and 13C NMR spectra of 2-Mesitylenesulfonyl
chloride.

Materials and Equipment:

2-Mesitylenesulfonyl chloride sample

Deuterated chloroform (CDCl3) with Tetramethylsilane (TMS)

NMR tubes

Pipettes

Vortex mixer

NMR Spectrometer (e.g., Varian CFT-20 or equivalent)[1]

Procedure:

Sample Preparation:

Weigh approximately 10-20 mg of 2-Mesitylenesulfonyl chloride into a clean, dry vial.

Add approximately 0.7 mL of deuterated chloroform (CDCl3) containing TMS as an

internal standard.

Gently vortex the vial to ensure the sample is fully dissolved.

Using a pipette, transfer the solution into a clean NMR tube.

1H NMR Spectrum Acquisition:

Insert the NMR tube into the spectrometer.
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Lock the spectrometer on the deuterium signal of the CDCl3.

Shim the magnetic field to achieve optimal homogeneity.

Acquire the 1H NMR spectrum using standard acquisition parameters.

13C NMR Spectrum Acquisition:

Following 1H NMR acquisition, switch the spectrometer to the 13C channel.

Acquire the 13C NMR spectrum. A sufficient number of scans should be collected to

achieve an adequate signal-to-noise ratio.

Infrared (IR) Spectroscopy
Objective: To obtain the infrared absorption spectrum of 2-Mesitylenesulfonyl chloride.

Method 1: Attenuated Total Reflectance (ATR)

Materials and Equipment:

2-Mesitylenesulfonyl chloride sample

FT-IR Spectrometer with an ATR accessory (e.g., Bruker Tensor 27 FT-IR)[3]

Spatula

Solvent for cleaning (e.g., isopropanol)

Kimwipes

Procedure:

Background Spectrum:

Ensure the ATR crystal is clean and dry.

Record a background spectrum of the empty ATR crystal.
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Sample Analysis:

Place a small amount of solid 2-Mesitylenesulfonyl chloride onto the center of the ATR

crystal.

Apply pressure using the ATR's pressure arm to ensure good contact between the sample

and the crystal.

Collect the IR spectrum of the sample.

After analysis, clean the ATR crystal thoroughly with a Kimwipe lightly moistened with a

suitable solvent.

Method 2: Capillary Cell (Melt)

Materials and Equipment:

2-Mesitylenesulfonyl chloride sample

FT-IR Spectrometer

Salt plates (e.g., NaCl or KBr)

Hot plate or melting point apparatus

Spatula

Procedure:

Sample Preparation:

Place a small amount of 2-Mesitylenesulfonyl chloride onto a salt plate.

Gently heat the plate on a hot plate until the sample melts.

Place a second salt plate on top of the molten sample to create a thin film.

Spectral Acquisition:
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Place the salt plate assembly in the sample holder of the FT-IR spectrometer.

Collect the IR spectrum.

Workflow Visualization
The following diagram illustrates the general workflow for the spectroscopic analysis of 2-
Mesitylenesulfonyl chloride.

Caption: Experimental workflow for NMR and IR spectral data acquisition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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